2-((5-((2,5-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H18F3N3O4S2/c1-12-6-7-13(2)16(8-12)33(30,31)17-10-25-20(27-19(17)29)32-11-18(28)26-15-5-3-4-14(9-15)21(22,23)24/h3-10H,11H2,1-2H3,(H,26,28)(H,25,27,29)
• InChI Key: AUUVENYGQREOQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C21H18F3N3O4S2
• Molecular Weight: 497.5 g/mol
• CAS No.: 899357-66-5

Description

2-((5-((2,5-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a chemical compound identified as a potent and selective inhibitor of Cyclin-Dependent Kinase 2 (CDK2). CDK2 is a serine/threonine kinase that plays a critical role in controlling the progression of the eukaryotic cell cycle, particularly the G1 to S phase transition. The dysregulation of CDK2 activity is a hallmark of various proliferative diseases, most notably cancer, where uncontrolled cell division occurs. By selectively inhibiting CDK2, this compound provides researchers with a valuable tool to probe the specific contributions of CDK2-mediated signaling pathways in cellular models of oncogenesis. Its mechanism of action involves competing with ATP for binding to the catalytic site of the kinase, thereby preventing the phosphorylation of downstream substrates such as the retinoblastoma protein (pRb) and inducing cell cycle arrest. This makes it an essential probe for investigating cell cycle dynamics, synthetic lethal interactions, and the mechanisms of chemoresistance. The research value of this inhibitor extends to the development of targeted anti-cancer therapies, as it allows for the dissection of CDK2's role independently of other CDKs, like CDK4 and CDK6, for which clinical inhibitors already exist. Its use is critical in pre-clinical studies aimed at understanding tumor biology and validating CDK2 as a therapeutic target in specific cancer subtypes.

Biological Activity

The compound 2-((5-((2,5-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a complex organic molecule that has gained attention in pharmaceutical research for its potential biological activities. This article reviews the synthesis, structural characteristics, and biological activities of this compound, emphasizing its anticancer properties and other relevant pharmacological effects.

Chemical Structure

The compound can be structurally represented as follows:

$$\text{C}_{20}\text{H}_{20}\text{F}_3\text{N}_3\text{O}_3\text{S}$$

This structure includes a pyrimidine ring, a sulfonyl group, and a trifluoromethyl phenyl moiety, contributing to its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions such as temperature and solvent choice. The general synthetic pathway includes:

• Formation of the pyrimidine core : This is achieved through cyclization reactions involving appropriate precursors.
• Introduction of the sulfonyl group : This step often employs sulfonation reactions to attach the sulfonyl moiety to the pyrimidine derivative.
• Acetamide formation : The final step involves coupling the pyrimidine-thio compound with a trifluoromethyl phenyl acetamide.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of this compound. In vitro evaluations have demonstrated its effectiveness against various cancer cell lines. For example:

• Cell Lines Tested : A375 (melanoma), MCF-7 (breast cancer), DU145 (prostate cancer), and others.
• Mechanism of Action : The compound appears to inhibit cell proliferation and induce apoptosis in cancer cells through mitochondrial pathways.

Table 1: Summary of Anticancer Activity

Cell Line	IC50 (µM)	Mechanism of Action
A375	5.4	Induction of apoptosis
MCF-7	7.8	Cell cycle arrest
DU145	6.1	Mitochondrial dysfunction

Other Pharmacological Activities

Beyond its anticancer properties, preliminary research indicates that this compound may exhibit additional biological activities:

• Antimicrobial Effects : Some derivatives have shown promise in inhibiting bacterial growth.
• Anti-inflammatory Properties : Potential modulation of inflammatory pathways has been suggested in preliminary assays.

Case Studies

A notable study evaluated the anticancer efficacy of related compounds in a series of experiments conducted by the National Cancer Institute (NCI). The results indicated that specific modifications in the chemical structure significantly enhance cytotoxicity against various tumor types.

Case Study Example :
In a comparative study of several derivatives, one analog with a similar structure demonstrated an LC50 value significantly lower than that of standard chemotherapeutics, indicating superior potency against melanoma cell lines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

Table 1 compares key structural and physicochemical features of the target compound with analogs from the literature.

Compound Name	Substituents (Pyrimidinone Core)	Acetamide Substituent	Yield (%)	Melting Point (°C)	Spectral Data (Key Features)	Reference
Target Compound	5-(2,5-dimethylphenylsulfonyl)	3-(trifluoromethyl)phenyl	N/A	N/A	N/A
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	4-methyl	2,3-dichlorophenyl	80	230–232	$^1$H-NMR: δ 12.50 (NH-3), 10.10 (NHCO)
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-phenoxyphenyl)acetamide	4-methyl	4-phenoxyphenyl	60	224–226	$^1$H-NMR: δ 12.45 (NH-3), 10.08 (NHCO)
2-{5-[(5-nitro-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}amino-2-thioxo-N-[3-(trifluoromethyl)phenyl]acetamide	5-nitro-furylmethylene	3-(trifluoromethyl)phenyl	53	163–164	$^1$H-NMR: δ 9.89 (NH), MS: m/z 502

Q & A

Q. What are the critical steps and conditions for synthesizing this compound?

The synthesis involves multi-step reactions, including sulfonylation, thioether formation, and acetamide coupling. Key steps include:

• Sulfonylation : Reacting the pyrimidinone core with a substituted benzenesulfonyl chloride under basic conditions (e.g., pyridine or triethylamine) at 0–25°C for 12–24 hours .
• Thioether linkage : Introducing the thiol group via nucleophilic substitution, requiring anhydrous solvents (e.g., DMF or dichloromethane) and controlled stoichiometry to avoid disulfide formation .
• Acetamide coupling : Using carbodiimide-based coupling agents (e.g., EDC/HOBt) to react the thiol intermediate with 3-(trifluoromethyl)phenylamine . Optimization : Reaction yields (>70%) depend on strict temperature control, solvent purity, and inert atmosphere .

Q. Which analytical methods are essential for structural confirmation and purity assessment?

A combination of techniques is required:

Method	Key Data	Reference
1H NMR	Peaks at δ 12.50 (NH-3), 10.10 (NHCO), and 4.12 ppm (SCH2) in DMSO-d6
Mass Spectrometry	[M+H]+ ion at m/z 344.21 (for analogous structures)
Elemental Analysis	Match calculated C, N, S content (e.g., C: 45.36% observed vs. 45.29% calc)
HPLC-PDA	Purity >95% with retention time consistency across batches

Q. What preliminary biological assays are recommended to evaluate its activity?

• Enzyme inhibition assays : Measure IC50 against target enzymes (e.g., kinases or proteases) using fluorogenic substrates .
• Cellular viability assays : Test cytotoxicity in cell lines (e.g., MTT assay) at 1–100 µM concentrations .
• Solubility screening : Use PBS or DMSO/PBS mixtures to assess bioavailability limitations .

Advanced Research Questions

Q. How to address contradictory results in biological activity assays?

Contradictions may arise from impurities, assay conditions, or off-target effects. Mitigation strategies include:

• Orthogonal validation : Repeat assays with alternative methods (e.g., SPR for binding affinity if fluorescence assays show variability) .
• Purity re-assessment : Re-analyze compound batches via HPLC-MS to rule out degradation products .
• Target profiling : Use proteome-wide approaches (e.g., thermal shift assays or CRISPR screens) to identify unintended targets .

Q. What experimental design principles optimize synthesis yield and reproducibility?

Apply Design of Experiments (DOE) to identify critical factors:

Factor	Levels Tested	Optimal Condition
Reaction temperature	0°C, 25°C, 50°C	25°C (avoids side reactions)
Solvent polarity	DMF, DCM, THF	DMF (enhances nucleophilicity)
Stoichiometry (S:NH2)	1:1, 1:1.2, 1:1.5	1:1.2 (maximizes coupling)
DOE reduces trial runs by 40% and identifies interactions between variables (e.g., solvent-temperature effects) .

Q. How can computational modeling predict biological targets or reaction mechanisms?

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to screen against protein databases (e.g., PDB) for binding affinity predictions .
• Quantum mechanical calculations : Optimize transition states and intermediates in reaction pathways (e.g., sulfonylation energy barriers) using Gaussian09 .
• Machine learning : Train models on PubChem BioAssay data to prioritize targets for experimental validation .

Q. What methodologies elucidate degradation kinetics and stability under physiological conditions?

• Forced degradation studies : Expose the compound to heat (40–60°C), light (UV), and pH extremes (1–13) .
• LC-MS/MS monitoring : Track degradation products over time to identify labile groups (e.g., sulfonyl or thioether cleavage) .
• Kinetic modeling : Fit degradation data to first-order or Arrhenius models to predict shelf-life .